Cas no 1706447-04-2 (N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine)

• Product Name: N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine
• CAS No: 1706447-04-2
• MF: C₁₅H₁₆N₆
• MW: 280.327741622925
• CID: 5171495
• Update Time: 2025-07-18

N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine

• Inchi： 1S/C15H16N6/c1-10-9-11(2)21(20-10)15-8-7-14(18-19-15)17-13-5-3-12(16)4-6-13/h3-9H,16H2,1-2H3,(H,17,18)
• InChI Key： OPIOSHWOFUPGNH-UHFFFAOYSA-N
• SMILES： C1(NC2=NN=C(N3C(C)=CC(C)=N3)C=C2)=CC=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine

Comprehensive Overview of N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine (CAS No. 1706447-04-2)

The compound N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine (CAS No. 1706447-04-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core linked to a dimethylpyrazole moiety and a benzene-1,4-diamine group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand in medicinal chemistry, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine has surged due to their versatility in drug discovery. The compound's pyrazole and pyridazine rings are known for their bioactivity, often contributing to enhanced binding affinity and selectivity. This aligns with the growing trend of targeted therapy and precision medicine, where researchers seek molecules with minimal off-target effects. Additionally, its CAS No. 1706447-04-2 is frequently searched in academic databases, reflecting its relevance in current scientific discourse.

From a synthetic perspective, N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine exemplifies the convergence of scaffold hopping and molecular hybridization strategies. These approaches are pivotal in modern drug design, as they enable the optimization of pharmacokinetic properties. The compound's amine functionality further allows for derivatization, making it a valuable intermediate in the synthesis of more complex structures. Such features are highly sought after in the development of small-molecule therapeutics, a hot topic in biotech and pharma industries.

Beyond pharmaceuticals, CAS No. 1706447-04-2 has potential applications in material science, particularly in the design of organic semiconductors or coordination polymers. Its conjugated system and electron-rich sites could facilitate charge transport, a critical factor in advancing optoelectronic devices. This dual utility underscores the compound's interdisciplinary appeal, bridging gaps between chemistry, biology, and engineering.

In conclusion, N4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]benzene-1,4-diamine represents a compelling case study in the evolution of functionalized heterocycles. Its structural complexity and adaptability position it as a key player in addressing contemporary challenges in healthcare and technology. As research progresses, this compound is likely to remain a focal point for innovations in synthetic chemistry and applied sciences.